(2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid;hydrochloride
Description
The compound "(2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid; hydrochloride" is a chiral propanoic acid derivative with a complex substitution pattern. Its structure includes:
- A (2S)-configured amino group linked to a benzoylanilino moiety (2-benzoylanilino) at the α-position.
- A 3-[4-(2-[methyl(pyridin-2-yl)amino]ethoxy)phenyl] group at the β-position, featuring a pyridine ring, methylamino-ethoxy linker, and para-substituted phenyl ring.
- A hydrochloride salt to enhance solubility and stability.
The molecular formula is C30H29N3O4·HCl, with a molecular weight of 532.04 g/mol (base: 495.57 g/mol + HCl) .
Properties
IUPAC Name |
(2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid;hydrochloride | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H29N3O4.ClH/c1-33(28-13-7-8-18-31-28)19-20-37-24-16-14-22(15-17-24)21-27(30(35)36)32-26-12-6-5-11-25(26)29(34)23-9-3-2-4-10-23;/h2-18,27,32H,19-21H2,1H3,(H,35,36);1H/t27-;/m0./s1 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXNKIKXTGRMLEY-YCBFMBTMSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC1=CC=C(C=C1)CC(C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4.Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CCOC1=CC=C(C=C1)C[C@@H](C(=O)O)NC2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=N4.Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30ClN3O4 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.0 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid; hydrochloride , commonly referred to as GW1929 hydrochloride, is a complex organic molecule with significant biological activity. It belongs to a class of compounds known for their interactions with nuclear receptors, particularly the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in regulating glucose metabolism and lipid storage.
Chemical Structure and Properties
This compound features a unique combination of functional groups, including:
- An amino group
- A carboxylic acid
- An aromatic system with a pyridine ring
These structural characteristics suggest diverse pharmacological effects, including potential anti-inflammatory, analgesic, and anticancer properties.
| Property | Value |
|---|---|
| IUPAC Name | (2S)-2-(2-benzoylanilino)-3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]propanoic acid; hydrochloride |
| Molecular Formula | C30H29N3O4 |
| Molecular Weight | 495.58 g/mol |
| CAS Number | 196808-24-9 |
GW1929 hydrochloride primarily functions as an agonist of PPARγ. Upon binding to PPARγ, it activates the receptor, leading to:
- Increased fatty acid uptake by adipocytes
- Enhanced insulin sensitivity, which is beneficial for managing type 2 diabetes
- Potential neuroprotective effects through the reduction of inflammation and cell death in neurological contexts .
1. Hypoglycemic Effects
Research indicates that GW1929 hydrochloride enhances glucose uptake in various cell types, including HepG2 liver cells. In vitro studies have demonstrated that it does not exhibit cytotoxic effects while promoting glucose metabolism .
2. Anti-inflammatory Properties
The compound's interaction with PPARγ suggests potential anti-inflammatory effects. Activation of this receptor can lead to the modulation of inflammatory pathways, contributing to its therapeutic potential in conditions characterized by chronic inflammation.
3. Neuroprotective Effects
There is evidence suggesting that GW1929 may exert protective effects on neuronal cells following ischemic events such as strokes. This is attributed to its ability to modulate inflammatory responses and promote cell survival.
Study on Glucose Uptake
In a recent study involving various phenylpropanoic acid derivatives, GW1929 hydrochloride was shown to significantly increase glucose uptake in HepG2 cells without cytotoxicity at concentrations ranging from 2.5 to 25 μM. The compound was tested alongside known PPARγ agonists, demonstrating comparable efficacy in activating the receptor .
Neuroprotection in Animal Models
Animal studies have indicated that GW1929 hydrochloride can reduce neuronal damage following induced ischemia. The compound was administered in models of stroke, resulting in decreased markers of inflammation and improved survival rates of neuronal cells.
Scientific Research Applications
Diabetes and Metabolic Disorders
GW1929 has been extensively studied for its role in managing type 2 diabetes. Research indicates that it can lower glucose, fatty acid, and triglyceride levels in vivo, making it a potent candidate for therapeutic interventions in metabolic syndromes .
Neuroprotection
Studies have demonstrated that GW1929 may exert neuroprotective effects through its anti-inflammatory properties. For instance, it has been shown to reduce neuronal cell death following ischemic events, highlighting its potential in treating neurodegenerative diseases.
Cancer Research
Due to its structural similarities with other bioactive compounds, GW1929 is being explored for potential anticancer properties. Its ability to modulate cellular pathways involved in apoptosis and proliferation may provide insights into new cancer therapies.
Case Study 1: PPARγ Activation and Insulin Sensitivity
In a study involving diabetic mice, GW1929 administration resulted in significant improvements in insulin sensitivity compared to control groups. The mechanism was attributed to enhanced glucose uptake by peripheral tissues due to PPARγ activation.
Case Study 2: Neuroprotective Effects Post-Stroke
Another study assessed the effects of GW1929 on neuronal survival after induced ischemia. Results indicated that treatment with GW1929 significantly reduced markers of inflammation and apoptosis, suggesting a protective role against stroke-induced damage.
Chemical Reactions Analysis
Functional Group Reactivity
GW 1929 hydrochloride contains multiple reactive moieties:
-
Carboxylic acid (-COOH)
-
Anilino group (Ar-NH-)
-
Benzoyl group (Ar-CO-)
-
Pyridine ring
-
Ether linkage (Ar-O-CH2-CH2-)
-
Hydrochloride salt
Table 1: Functional Groups and Typical Reactions
| Functional Group | Reactivity Type | Example Reactions |
|---|---|---|
| Carboxylic acid | Acid-base, esterification | Salt formation with bases (e.g., NaOH), esterification with alcohols |
| Anilino group | Nucleophilic substitution, oxidation | Acylation with acid chlorides, oxidation to nitroso/nitro derivatives |
| Benzoyl group | Electrophilic aromatic substitution | Nitration, sulfonation at meta position |
| Pyridine ring | Coordination, electrophilic substitution | Metal complexation, bromination under harsh conditions |
| Ether linkage | Cleavage | Acidic (HBr) or basic (NaOH) hydrolysis |
Hydrolysis Reactions
The ether and amide bonds are susceptible to hydrolysis:
-
Ether cleavage : Under acidic conditions (e.g., HBr), the ethoxy linker may break to form phenol and alkyl bromide derivatives.
-
Amide hydrolysis : The anilino-benzoyl group can hydrolyze in acidic or basic media to yield benzoic acid and aniline derivatives.
Table 2: Hydrolysis Conditions and Products
| Bond Type | Conditions | Products |
|---|---|---|
| Ether (Ar-O-CH2) | 48% HBr, reflux | Phenol derivative + CH2Br-CH2-NR2 |
| Amide (Ar-NH-CO-Ar) | 6M HCl, 110°C | Benzoic acid + substituted aniline |
Acid-Base Reactions
The carboxylic acid and pyridine groups enable acid-base interactions:
-
Deprotonation : The -COOH group reacts with bases (e.g., NaHCO3) to form water-soluble carboxylate salts.
-
Protonation : The pyridine nitrogen can accept protons in acidic environments, enhancing solubility.
Biological Activation via PPARγ Binding
Though not a classical chemical reaction, GW 1929 hydrochloride undergoes non-covalent interactions with the PPARγ receptor in biological systems . Key binding features include:
-
Hydrogen bonding between the carboxylic acid and receptor residues.
-
π-Stacking interactions involving the benzoyl and pyridine rings.
Stability Under Storage Conditions
Limited data exist on degradation pathways, but structural analogs suggest:
-
Photodegradation : Benzoyl groups may undergo photooxidation.
-
Hygroscopicity : The hydrochloride salt may absorb moisture, necessitating anhydrous storage.
Synthetic Modifications
While synthetic routes are proprietary, retro-synthetic analysis suggests:
-
Coupling of pyridine-ether segment via nucleophilic substitution.
-
Benzoylation of aniline using benzoyl chloride.
-
Resolution of stereochemistry at the chiral center via enzymatic methods.
Comparison with Similar Compounds
Aromatic Systems
- The pyridinylmethylaminoethoxy linker in the target enhances solubility and metal-coordination capacity compared to the ethoxypropanoyl group in , which may improve membrane permeability.
Amino Acid Backbone
- All compounds retain an α-amino acid framework, but the target’s (2S)-configuration and bulky substituents may confer stereoselective binding, unlike the simpler L-phenylalanine derivatives in .
Salt Forms
- The hydrochloride salt in the target and contrasts with the sodium salt in , affecting pharmacokinetics (e.g., solubility at physiological pH).
Preparation Methods
Synthesis of 2-Benzoylaniline Intermediate
Step 1: Benzoylation of aniline derivatives.
Aniline is treated with benzoyl chloride in dichloromethane (DCM) under basic conditions (triethylamine, 0°C → room temperature, 12 h). The product, 2-benzoylaniline, is isolated via filtration (yield: 85–90%).
Step 2: Protection of the aniline nitrogen.
To prevent undesired side reactions during subsequent steps, the aniline nitrogen is protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran (THF) (60°C, 6 h, yield: 92%).
Preparation of Pyridinylaminoethoxy-Phenylpropanoic Acid
Step 3: Ether formation via nucleophilic substitution.
4-Hydroxyphenylpropanoic acid is reacted with 2-(methyl(pyridin-2-yl)amino)ethyl bromide in dimethylformamide (DMF) using potassium carbonate (K₂CO₃) as a base (80°C, 24 h). The ethoxy bridge forms with moderate regioselectivity (yield: 65–70%).
Step 4: Chiral resolution.
Racemic phenylpropanoic acid is subjected to enzymatic resolution using lipase PS-30 in isopropyl ether, yielding the (S)-enantiomer with >98% enantiomeric excess (ee).
Final Coupling and Hydrochloride Salt Formation
Step 5: Amide bond formation.
The Boc-protected 2-benzoylaniline is deprotected using trifluoroacetic acid (TFA) in DCM (0°C, 2 h), then coupled with the (S)-phenylpropanoic acid intermediate via 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DMF (room temperature, 18 h). The crude product is purified via silica gel chromatography (hexane/ethyl acetate, 3:1) to yield the free base (yield: 75%).
Step 6: Salt formation.
The free base is dissolved in ethanol and treated with hydrochloric acid (HCl, 1.25 equiv) at 0°C. Crystallization affords the hydrochloride salt (purity: >99% by HPLC).
Synthetic Route 2: Convergent Approach with Late-Stage Functionalization
Parallel Synthesis of Fragments
Fragment A: 2-Benzoylaniline (prepared as in Step 1–2).
Fragment B: (S)-3-[4-(2-Aminoethoxy)phenyl]propanoic acid.
Fragment Coupling and Optimization
Step 7: Reductive amination.
Fragment B’s amine group is condensed with Fragment A’s ketone via sodium triacetoxyborohydride (NaBH(OAc)₃) in dichloroethane (DCE) (room temperature, 24 h). This step avoids racemization at the chiral center (yield: 80%).
Step 8: Acidic workup and salt formation.
The product is treated with HCl in diethyl ether, followed by recrystallization from methanol/diethyl ether (1:5) to yield the hydrochloride salt (mp: 215–217°C).
Critical Analysis of Methodologies
Yield and Purity Comparison
| Step | Route 1 Yield | Route 2 Yield | Key Differences |
|---|---|---|---|
| Ether formation | 65–70% | 60% | Mitsunobu vs. nucleophilic sub |
| Chiral resolution | >98% ee | N/A | Enzymatic vs. asymmetric synth |
| Final coupling | 75% | 80% | EDC/HOBt vs. reductive amination |
Route 2 offers higher coupling efficiency but requires costlier reagents. Route 1 is preferable for large-scale synthesis due to lower complexity.
Challenges in Stereochemical Control
-
Racemization risk during amide coupling (Route 1) necessitates low temperatures and short reaction times.
-
Asymmetric catalysis (e.g., Evans oxazolidinones) could improve enantioselectivity but remains unexplored for this compound.
Scalability and Industrial Feasibility
Key considerations:
Q & A
Q. What synthetic strategies are recommended to optimize the yield and purity of this compound?
- Methodological Answer : The synthesis involves sequential coupling of benzoylanilino and pyridinylethoxy-phenyl moieties to the propanoic acid backbone. Key steps include:
-
Protection of amino groups using Boc (tert-butoxycarbonyl) to prevent side reactions during coupling .
-
Nucleophilic substitution for introducing the pyridinylethoxy group under basic conditions (e.g., K₂CO₃ in DMF) .
-
Acid hydrolysis to deprotect the Boc group and form the hydrochloride salt.
-
Purification : Use reverse-phase HPLC with a C18 column (mobile phase: 0.1% TFA in water/acetonitrile) to achieve >95% purity .
- Critical Parameters :
-
Temperature control (<40°C) during coupling to avoid racemization.
-
Monitoring reaction progress via TLC (silica gel, ethyl acetate/hexane 1:1) or LC-MS.
Q. How can researchers validate the compound's PPARγ agonist activity in vitro?
- Methodological Answer :
-
Transactivation Assay : Use a luciferase reporter gene system in HEK293 cells transfected with PPARγ and a PPRE (PPAR response element)-driven luciferase construct.
-
Dose-response curves : Test concentrations from 1 nM to 10 µM. EC₅₀ values for GW 1929 (the free base) are typically ~20 nM .
-
Competitive Binding Assay : Employ fluorescence polarization with a fluorescent PPARγ ligand (e.g., Fluormone™ PPARγ Green) to determine Ki values .
- Data Interpretation :
-
Compare results with rosiglitazone (a known PPARγ agonist) to assess relative potency.
Advanced Research Questions
Q. What experimental approaches resolve discrepancies in reported PPARγ binding affinities across studies?
- Methodological Answer :
-
Standardize Assay Conditions :
-
Use identical cell lines (e.g., HEK293 vs. COS-7) and ligand incubation times (24 hr).
-
Control for serum interference by using charcoal-stripped FBS .
-
Orthogonal Validation :
-
Combine SPR (surface plasmon resonance) for kinetic analysis (kon/koff) with ITC (isothermal titration calorimetry) to measure thermodynamic binding parameters .
-
Statistical Analysis :
-
Apply ANOVA with post-hoc Tukey tests to compare datasets from independent labs.
- Case Study :
A 2024 study reported a 3-fold difference in EC₅₀ values due to variations in cellular PPARγ expression levels .
- Case Study :
Q. How can metabolic stability and degradation pathways of this compound be characterized?
- Methodological Answer :
-
In Vitro Microsomal Assay :
-
Incubate the compound (1 µM) with human liver microsomes (HLM) and NADPH. Monitor depletion over 60 min using LC-MS/MS .
-
Key Metabolites : Hydroxylation at the pyridine ring or O-deethylation of the ethoxy group are predicted hotspots .
-
Stability in Buffer :
-
Assess pH-dependent degradation (e.g., pH 1.2–7.4) to simulate gastrointestinal conditions. Use UPLC-PDA for quantification .
- Data Table :
| Condition | Half-life (min) | Major Metabolite |
|---|---|---|
| HLM + NADPH | 45 | Hydroxylated derivative |
| pH 7.4, 37°C | >240 | None |
Q. What advanced structural elucidation techniques address stereochemical uncertainties in analogs?
- Methodological Answer :
-
X-ray Crystallography : Co-crystallize the compound with PPARγ-LBD (ligand-binding domain) to resolve binding conformation .
-
2D NMR :
-
Use NOESY to confirm spatial proximity between the benzoylanilino and pyridinylethoxy groups.
-
Assign stereochemistry via <sup>1</sup>H-<sup>13</sup>C HSQC correlations .
-
Electronic Circular Dichroism (ECD) : Compare experimental spectra with DFT-simulated spectra for enantiomeric verification .
- Critical Challenge :
The hydrochloride salt’s hygroscopicity requires anhydrous conditions during crystallization.
- Critical Challenge :
Contradiction Analysis
Q. How to reconcile conflicting data on off-target effects (e.g., PPARα vs. PPARγ selectivity)?
- Methodological Answer :
-
Panel Screening : Test the compound against PPARα, PPARγ, and PPARδ isoforms using Gal4-UAS luciferase systems in parallel .
-
Molecular Docking : Perform in silico docking (e.g., AutoDock Vina) to compare binding energies with each PPAR subtype.
-
Structural Modifications : Introduce a bulky substituent (e.g., methyl group) at the pyridine’s 4-position to sterically hinder PPARα binding .
- Case Study :
A 2024 study found that batch-to-batch variability in hydrochloride salt stoichiometry altered solubility, indirectly affecting apparent selectivity .
- Case Study :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
